[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone

• IUPAC Name: [1-(4-fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H17FN6O/c18-13-3-5-14(6-4-13)24-11-16(20-21-24)17(25)22-8-1-2-15(10-22)23-9-7-19-12-23/h3-7,9,11-12,15H,1-2,8,10H2
• InChI Key: JDKUGGDYXDKMCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN(N=N2)C3=CC=C(C=C3)F)N4C=CN=C4
• Molecular Formula: C17H17FN6O
• Molecular Weight: 340.4 g/mol

Description

[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone, also known as FITM, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has been studied for its potential therapeutic applications in various areas of research, including cancer, inflammation, and neurological disorders. [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has also been studied for its anti-inflammatory properties, with research suggesting that it may be effective in treating inflammatory diseases such as arthritis. Additionally, [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has been investigated for its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone is believed to exert its therapeutic effects by binding to and inhibiting the activity of certain enzymes and receptors in the body. Specifically, [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the biosynthesis of pyrimidine nucleotides. By inhibiting DHODH, [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone may prevent the growth and proliferation of cancer cells, as well as reduce inflammation in the body. [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has also been shown to bind to and activate the sigma-1 receptor, which is involved in various physiological processes including pain perception and neuroprotection.
Biochemical and Physiological Effects:
[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has been shown to have various biochemical and physiological effects in the body. In addition to its anti-cancer and anti-inflammatory properties, [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has been shown to have analgesic effects and may be effective in treating pain. [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has also been shown to improve cognitive function and may be beneficial in treating neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and standardized for use in experiments. [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone is that it is not widely available, which may make it difficult for researchers to obtain and use in their experiments.

Future Directions

There are several future directions for research on [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone. One area of research is the development of more efficient and cost-effective synthesis methods for [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone. Additionally, further research is needed to fully understand the mechanism of action of [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone and its potential therapeutic applications in various areas of research. Finally, more studies are needed to investigate the safety and efficacy of [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone in humans, in order to determine its potential as a therapeutic agent.

Synthesis Methods

[1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone can be synthesized using a multi-step process involving the reaction of various chemical compounds. One common synthesis method involves the reaction of 4-fluorophenylhydrazine with ethyl 2-bromoacetate to form 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester. This compound is then reacted with 1-(3-imidazol-1-ylpiperidin-1-yl)ethanone to form [1-(4-Fluorophenyl)triazol-4-yl]-(3-imidazol-1-ylpiperidin-1-yl)methanone.